exo-IWR-1
exo-IWR-1
IWR-1-exo is a dicarboximide having an exo bridged phthalimide structure, substituted at nitrogen by a 4-(quinolin-8-ylcarbamoyl)benzoyl group. It is a weak axin stabilizer, an analogue of IWR-1-endo. It has a role as an axin stabilizer. It is a dicarboximide and a bridged compound.
Brand Name:
Vulcanchem
CAS No.:
1127442-87-8
VCID:
VC0130293
InChI:
InChI=1S/C25H19N3O3/c29-23(27-19-5-1-3-14-4-2-12-26-22(14)19)15-8-10-18(11-9-15)28-24(30)20-16-6-7-17(13-16)21(20)25(28)31/h1-12,16-17,20-21H,13H2,(H,27,29)/t16-,17+,20+,21-
SMILES:
C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC=C(C=C4)C(=O)NC5=CC=CC6=C5N=CC=C6
Molecular Formula:
C25H19N3O3
Molecular Weight:
409.4 g/mol
exo-IWR-1
CAS No.: 1127442-87-8
Reference Standards
VCID: VC0130293
Molecular Formula: C25H19N3O3
Molecular Weight: 409.4 g/mol
CAS No. | 1127442-87-8 |
---|---|
Product Name | exo-IWR-1 |
Molecular Formula | C25H19N3O3 |
Molecular Weight | 409.4 g/mol |
IUPAC Name | 4-[(1R,2R,6S,7S)-3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl]-N-quinolin-8-ylbenzamide |
Standard InChI | InChI=1S/C25H19N3O3/c29-23(27-19-5-1-3-14-4-2-12-26-22(14)19)15-8-10-18(11-9-15)28-24(30)20-16-6-7-17(13-16)21(20)25(28)31/h1-12,16-17,20-21H,13H2,(H,27,29)/t16-,17+,20+,21- |
Standard InChIKey | ZGSXEXBYLJIOGF-BTYSMDAFSA-N |
Isomeric SMILES | C1[C@@H]2C=C[C@H]1[C@H]3[C@@H]2C(=O)N(C3=O)C4=CC=C(C=C4)C(=O)NC5=CC=CC6=C5N=CC=C6 |
SMILES | C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC=C(C=C4)C(=O)NC5=CC=CC6=C5N=CC=C6 |
Canonical SMILES | C1C2C=CC1C3C2C(=O)N(C3=O)C4=CC=C(C=C4)C(=O)NC5=CC=CC6=C5N=CC=C6 |
Appearance | Assay:≥98%A crystalline solid |
Description | IWR-1-exo is a dicarboximide having an exo bridged phthalimide structure, substituted at nitrogen by a 4-(quinolin-8-ylcarbamoyl)benzoyl group. It is a weak axin stabilizer, an analogue of IWR-1-endo. It has a role as an axin stabilizer. It is a dicarboximide and a bridged compound. |
Synonyms | rel-4-[(3aR,4R,7S,7aS)-1,3,3a,4,7,7a-Hexahydro-1,3-dioxo-4,7-methano-2H-isoindol-2-yl]-N-8-quinolinylbenzamide; |
PubChem Compound | 1163034 |
Last Modified | Nov 11 2021 |
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